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Compound of Interest

Compound Name: C18:1 Glucosyl ceramide-d5

Cat. No.: B15556904

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling C18:1 Glucosyl ceramide-d5, including detailed operational and disposal plans. By

offering procedural, step-by-step guidance, this document aims to be a preferred source for

laboratory safety and chemical handling information, fostering a culture of safety and trust.

While some safety data sheets (SDS) for similar, non-deuterated compounds may classify them

as not hazardous, it is crucial to note that the toxicological properties of C18:1 Glucosyl
ceramide-d5 have not been thoroughly investigated.[1][2] Furthermore, it is classified as a

combustible solid and holds a Water Hazard Class 3 (WGK 3) rating, indicating it is highly

hazardous to water.[3][4] Therefore, a cautious approach to handling and disposal is essential.

Essential Safety and Handling Information
A comprehensive understanding of the physical and safety properties of C18:1 Glucosyl
ceramide-d5 is the first step toward safe laboratory practices. The following table summarizes

key quantitative data.
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Property Value Source

Form Powder [3]

Storage Temperature -20°C [3]

Storage Class 11 (Combustible Solids) [3]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [3]

Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure, the following personal protective equipment

should be worn when handling C18:1 Glucosyl ceramide-d5.

PPE Category Recommended Equipment Rationale

Eye and Face Protection
Safety glasses with side

shields or goggles

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the compound.

Body Protection Laboratory coat

Protects clothing and skin from

accidental spills. A fire-

retardant lab coat is

recommended due to the

combustible nature of the

solid.[5][6][7]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. If dust is

generated, a NIOSH-approved

respirator is recommended.

Minimizes inhalation of fine

particles.

Operational Plan: From Receipt to Experimentation
A systematic approach to handling C18:1 Glucosyl ceramide-d5 from the moment it arrives in

the laboratory to its use in experiments is critical for safety and maintaining the integrity of the
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compound.

Receiving and Inspection

Secure Storage at -20°C

Verify integrity

Pre-Experiment Preparation

Equilibrate to room temp.

Handling in a Ventilated Area

Wear appropriate PPE

Experimental Use

Use smallest practical quantity

Decontamination of Work Area

Clean spills immediately

Waste Segregation and Collection

Collect all contaminated materials

Disposal

Follow disposal plan
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Figure 1: Workflow for the safe handling of C18:1 Glucosyl ceramide-d5.

Step-by-Step Handling Protocol:

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage. Ensure the product name and CAS number match the order.

Storage: Immediately transfer the compound to a designated freezer for storage at -20°C.[3]

The storage area should be clearly labeled.

Preparation for Use: Before use, allow the container to equilibrate to room temperature in a

desiccator to prevent condensation, which could affect the compound's integrity.

Handling: All handling of the powdered form of C18:1 Glucosyl ceramide-d5 should be

conducted in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure. Avoid creating dust.

Weighing and Dissolving: When weighing, use a microbalance with a draft shield. If

dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Experimental Procedures: During experimentation, use the smallest quantity of the

compound practical for the procedure.

Post-Experiment: After use, securely seal the container and return it to the -20°C freezer.

Disposal Plan: Managing Waste Safely and
Responsibly
Due to its WGK 3 classification, C18:1 Glucosyl ceramide-d5 and any materials contaminated

with it must be treated as hazardous waste, with a particular emphasis on preventing

environmental release into water systems.

Waste Segregation and Collection:

Solid Waste: Unused or waste C18:1 Glucosyl ceramide-d5 powder, as well as any

disposable lab supplies (e.g., weigh boats, pipette tips, gloves) that have come into contact
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with the compound, should be collected in a clearly labeled, sealed hazardous waste

container.

Liquid Waste: Solutions containing C18:1 Glucosyl ceramide-d5 should be collected in a

separate, labeled hazardous waste container for liquid chemical waste. Do not dispose of

these solutions down the drain.

Empty Containers: Empty containers of C18:1 Glucosyl ceramide-d5 should be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

liquid waste.

Disposal Procedure:

All waste containing C18:1 Glucosyl ceramide-d5 must be disposed of through your

institution's hazardous waste management program. Follow all local, state, and federal

regulations for the disposal of chemicals that are highly hazardous to water. Ensure that waste

containers are properly labeled with the chemical name and associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of C18:1 Glucosyl
Ceramide-d5: A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556904/docs#navigating-the-safe-handling-of-c18-
1-glucosyl-ceramide-d5-a-comprehensive-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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